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Compound of Interest

Compound Name: H-Pro-Pna

CAS No.: 7369-91-7

Cat. No.: B555321

Get Quote

Chromogenic Substrate for High-Specificity Prolyl Aminopeptidase Assays

Executive Summary
L-Prolyl-p-nitroanilide (L-Pro-pNA) represents a gold-standard chromogenic substrate in

enzymology, specifically engineered for the kinetic characterization of Prolyl Aminopeptidase

(EC 3.4.11.5) and related proline-specific exopeptidases. Unlike fluorogenic substrates (e.g.,

Pro-AMC), L-Pro-pNA offers a direct, cost-effective spectrophotometric readout via the release

of p-nitroaniline (pNA).

This guide synthesizes the physicochemical behavior, assay mechanics, and troubleshooting

protocols for L-Pro-pNA. It is designed for researchers requiring precise quantification of

enzyme activity in complex biological matrices, moving beyond basic product sheets to address

solubility hysteresis, spontaneous hydrolysis, and extinction coefficient variability.

Chemical Identity & Physicochemical Properties[1]
[2][3]
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The utility of L-Pro-pNA hinges on the stability of the amide bond connecting the proline residue

to the chromophore. The compound is commercially available in multiple salt forms to enhance

solubility, which critically affects assay reproducibility.

Core Identification Data
Property Specification

Chemical Name (S)-N-(4-nitrophenyl)pyrrolidine-2-carboxamide

Common Synonyms L-Pro-pNA; Prolyl-p-nitroanilide; Pro-pNA

CAS Number (Base) 7369-91-7

CAS Number (TFA Salt) 108321-19-3

Molecular Formula

ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

(Base)

Molecular Weight 235.24 g/mol (Base); ~349.26 g/mol (TFA Salt)

Appearance White to pale yellow crystalline powder

Solubility
High in DMSO, Methanol, Ethanol.[1][2] Poor in

water (requires organic co-solvent).

pKa (pNA product) ~1.0 (Amine protonation)

Stability & Storage
Hygroscopicity: The hydrobromide and trifluoroacetate salts are hygroscopic. Store at -20°C

with desiccant.

Photostability: The released product, pNA, is light-sensitive. While the substrate is relatively

stable, assay plates should be protected from direct intense light during long incubations.

Autohydrolysis: At pH > 8.5, spontaneous hydrolysis increases, creating high background

absorbance. Maintain stock solutions in acidic or organic environments (DMSO) until use.

Mechanism of Action: The Chromogenic Shift
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The detection principle relies on the electronic delocalization shift that occurs when the amide

bond is cleaved.

Substrate State (L-Pro-pNA): The electron-withdrawing nitro group is conjugated with the

aromatic ring, but the amine nitrogen is locked in an amide bond with Proline. This restricts

resonance, resulting in peak absorbance in the UV range (<300 nm) and minimal

absorbance at 405 nm.

Enzymatic Cleavage: Prolyl Aminopeptidase attacks the N-terminal proline.[2]

Product State (p-Nitroaniline): The amine group is released. The lone pair on the nitrogen

can now fully participate in resonance with the nitro group across the phenyl ring. This "push-

pull" electronic system drastically lowers the energy gap for

transitions, shifting

to ~380 nm, with a significant shoulder extending to 405–410 nm (Yellow).
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Figure 1: Enzymatic hydrolysis mechanism of L-Pro-pNA yielding the chromogenic reporter p-

nitroaniline.

Experimental Protocol: Prolyl Aminopeptidase
Assay
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This protocol is optimized for a 96-well microplate format. It accounts for the solubility limit of L-

Pro-pNA and the pH dependence of the pNA extinction coefficient.

Reagents Preparation[4][5][6][7]
Assay Buffer (50 mM Tris-HCl, pH 8.0):

Dissolve 6.05 g Tris base in 800 mL

.

Adjust pH to 8.0 using HCl.[3]

Expert Note: pNA extinction coefficient (

) varies with pH. At pH 8.0,

. At acidic pH, pNA becomes protonated and loses color.

Substrate Stock (20 mM L-Pro-pNA):

Dissolve L-Pro-pNA (MW ~235.24 for base) in 100% DMSO.

Why DMSO? Methanol is acceptable but evaporates faster, altering concentrations in

open reservoirs. DMSO is non-volatile and keeps the substrate stable.

Store aliquots at -20°C.

Stop Solution (Optional for End-point): 1.0 M Sodium Acetate (pH 4.0) or 10% Acetic Acid.

Assay Workflow
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Step Action Critical Technical Insight

1. Blanking
Add 180 µL Buffer + 20 µL

Substrate to "Blank" wells.

Controls for spontaneous

hydrolysis (autohydrolysis) of

the unstable amide bond.

2. Enzyme Prep
Dilute enzyme samples in cold

Assay Buffer.

Keep on ice. Prolyl

aminopeptidases can be

unstable at low concentrations

without BSA/glycerol.

3. Reaction
Add 160 µL Buffer + 20 µL

Enzyme to "Test" wells.

Pre-incubate at 37°C for 5

mins to equilibrate

temperature.

4. Initiation
Add 20 µL Substrate Stock (20

mM) to all wells.

Final Conc: 2 mM Substrate.

This is typically

(usually 0.2–0.5 mM) to ensure

conditions.

5. Measurement
Kinetic Read: 405 nm every 30

sec for 10-20 min.

Continuous monitoring is

superior to end-point to detect

linearity and inhibition lag

phases.

6. Calculation

Use Beer-Lambert Law:

. Pathlength (

) in 200 µL well

.

Workflow Diagram
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Figure 2: Step-by-step kinetic assay workflow for determining specific activity.

Scientific Integrity: Troubleshooting & Validation
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The Extinction Coefficient ( ) Trap
A common error in pNA assays is using a theoretical

value without validation. The absorbance of pNA is highly sensitive to:

pH: pNA is an indicator. Below pH 4, it is colorless. Maximum color is achieved > pH 7.0.

Temperature:

decreases slightly as temperature increases.

Solvent: High concentrations of DMSO can shift the

.

Validation Protocol: Construct a standard curve using pure p-Nitroaniline (CAS 100-01-6) under

your exact assay conditions (same buffer, same % DMSO). Calculate the slope to derive the

empirical

.

Literature Consensus:

at pH 8.0.

Specificity Controls
L-Pro-pNA is highly specific for Prolyl Aminopeptidase, which cleaves N-terminal Proline.

However, it can be slowly hydrolyzed by:

Dipeptidyl Peptidase IV (DPP-IV): Usually prefers Gly-Pro-pNA, but can show cross-

reactivity at high concentrations.

Non-specific Esterases: If the preparation is impure.

Control: Use specific inhibitors like Bestatin (inhibits general aminopeptidases but often

spares prolyl aminopeptidase depending on the organism) or Z-Pro-prolinal (specific prolyl

oligopeptidase inhibitor) to characterize the activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Sigma-Aldrich.L-Proline p-nitroanilide trifluoroacetate salt Product Sheet. Retrieved from .

BenchChem.The Theoretical Cornerstone of Enzyme Activity Measurement: A Technical

Guide to p-Nitroaniline Release Assays. Retrieved from .

National Institute of Standards and Technology (NIST).p-Nitroaniline UV/Visible Spectrum

and Properties. Retrieved from .

Lottenberg, R., & Jackson, C. M. (1983).Solution composition dependent variation in

extinction coefficients for p-nitroaniline.[4] Biochimica et Biophysica Acta (BBA) - Protein

Structure and Molecular Enzymology. Retrieved from .

Santa Cruz Biotechnology.L-Proline 4-nitroanilide (CAS 7369-91-7) Product Data.[1][5]

Retrieved from .

BindingDB.Assay Protocol for Prolyl Endopeptidase and DPP IV using p-nitroanilide

substrates. Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555321/docs#technical-monograph-l-prolyl-p-
nitroanilide-l-pro-pna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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